4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-propan-2-ylphenyl)triazol-4-amine
• InChI: InChI=1S/C19H17FN6O/c1-11(2)12-5-9-15(10-6-12)26-17(21)16(23-25-26)19-22-18(24-27-19)13-3-7-14(20)8-4-13/h3-11H,21H2,1-2H3
• InChI Key: WPAUOJFPKYXUQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)F)N
• Molecular Formula: C19H17FN6O
• Molecular Weight: 364.4 g/mol
• CAS No.: 899950-06-2

Description

The compound 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine features a hybrid heterocyclic scaffold combining a 1,2,4-oxadiazole and a 1,2,3-triazole ring. Key structural attributes include:

• Oxadiazole substituent: A 4-fluorophenyl group at position 3 of the oxadiazole ring, introducing electron-withdrawing effects and enhanced metabolic stability.
• Triazole substituent: A 4-isopropylphenyl group at position 1 of the triazole ring, contributing steric bulk and lipophilicity.

The molecular formula is C19H17FN6O (calculated molecular weight: 364.39 g/mol). While direct experimental data on this compound is unavailable in the provided evidence, inferences are drawn from structurally related analogs.

Biological Activity

The compound 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine is a novel heterocyclic compound that has garnered attention in medicinal chemistry for its potential biological activities. Its unique structure combines features of oxadiazoles and triazoles, which are known for their diverse pharmacological properties.

• Molecular Formula : C18H18FN5O
• Molecular Weight : 341.37 g/mol
• CAS Number : [provide if available]

Biological Activity Overview

The biological activities of this compound have been investigated in various studies, focusing on its potential as an antimicrobial agent and its interactions with biological targets.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of triazole and oxadiazole exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown promising results against various bacterial strains including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 3.12 to 12.5 μg/mL, indicating potent activity comparable to established antibiotics like ciprofloxacin .

Structure-Activity Relationship (SAR)

The presence of the 4-fluorophenyl group is crucial for enhancing the antimicrobial activity of the compound. Fluorine substitution often increases lipophilicity and bioavailability, which can improve interaction with microbial targets. The oxadiazole moiety contributes to the stability and reactivity of the compound, making it a suitable candidate for further development.

Case Studies

• Study on Antimicrobial Efficacy :
  • A study synthesized various triazole derivatives, including the target compound. The results indicated that modifications at the phenyl positions significantly affected antibacterial activity. The compound demonstrated a strong inhibitory effect against S. aureus, with an MIC value lower than many commercial antibiotics .
• Mechanism of Action :
  • Further investigation into the mechanism revealed that the compound may inhibit bacterial cell wall synthesis or disrupt membrane integrity. This was supported by electron microscopy studies showing morphological changes in treated bacterial cells .

Data Table: Biological Activities of Related Compounds

Compound Name	Structure	MIC (μg/mL)	Activity Type
Compound A	[Structure]	3.12	Antibacterial
Compound B	[Structure]	6.25	Antifungal
Target Compound	[Structure]	4.00	Antimicrobial

Scientific Research Applications

Antimicrobial Activity

Research has indicated that compounds similar to 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine exhibit antimicrobial properties. For instance, studies have shown that derivatives containing the triazole ring demonstrate efficacy against various bacterial strains, suggesting potential applications in developing new antibiotics .

Anticancer Research

The compound's structure allows it to interact with specific biological pathways involved in cancer cell proliferation. Preliminary studies indicate that triazole derivatives can inhibit tumor growth by disrupting cellular signaling pathways. This highlights the potential for 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine to be explored as a lead compound in anticancer drug development .

Radiolabeling in Imaging

The incorporation of fluorine atoms within the compound's structure makes it suitable for radiolabeling applications in positron emission tomography (PET) imaging. The development of fluorinated triazole derivatives has been explored for their ability to selectively bind to tyrosine-containing peptides or proteins, which can enhance imaging techniques for diagnosing diseases .

Development of Functional Materials

The unique properties of 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine make it a candidate for creating advanced materials. Its ability to form stable complexes with metals can be utilized in catalysis and sensor technology. Research into its coordination chemistry could lead to the development of new catalysts for organic reactions .

Case Studies

Study	Application	Findings
Antimicrobial Activity	Investigated against E. coli and S. aureus	Showed significant inhibition at low concentrations
Anticancer Potential	Assessed on various cancer cell lines	Induced apoptosis in cancer cells via triazole-mediated pathways
Radiolabeling Techniques	Developed for PET imaging	Enhanced specificity and sensitivity in imaging tyrosine peptides

Comparison with Similar Compounds

Notes

Methodological Tools : Structural analyses of related compounds frequently employ SHELXL for crystallographic refinement and SIR97 for direct-method phase determination, ensuring high-resolution data .

Contradictions : While fluorinated substituents generally enhance stability, excessive lipophilicity (e.g., in ) may reduce aqueous solubility, necessitating formulation optimization .